(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
Brand Name:
Vulcanchem
CAS No.:
122566-22-7
VCID:
VC0137876
InChI:
InChI=1S/C28H40O5/c1-28-13-12-20-19-9-8-18(32-26-6-2-4-14-30-26)16-22(19)24(29)17-21(20)23(28)10-11-25(28)33-27-7-3-5-15-31-27/h8-9,16,20-21,23-27,29H,2-7,10-15,17H2,1H3/t20-,21-,23+,24?,25+,26?,27?,28+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC4CCCCO4)CC(C5=C3C=CC(=C5)OC6CCCCO6)O
Molecular Formula:
C28H40O5
Molecular Weight:
456.623
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
CAS No.: 122566-22-7
Reference Standards
VCID: VC0137876
Molecular Formula: C28H40O5
Molecular Weight: 456.623
![(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers) - 122566-22-7](/images/no_structure.jpg)
| CAS No. | 122566-22-7 |
|---|---|
| Product Name | (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers) |
| Molecular Formula | C28H40O5 |
| Molecular Weight | 456.623 |
| IUPAC Name | (8R,9S,13S,14S,17S)-13-methyl-3,17-bis(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-ol |
| Standard InChI | InChI=1S/C28H40O5/c1-28-13-12-20-19-9-8-18(32-26-6-2-4-14-30-26)16-22(19)24(29)17-21(20)23(28)10-11-25(28)33-27-7-3-5-15-31-27/h8-9,16,20-21,23-27,29H,2-7,10-15,17H2,1H3/t20-,21-,23+,24?,25+,26?,27?,28+/m1/s1 |
| Standard InChIKey | MCLZNKNXAOPACD-PTTVHZSDSA-N |
| SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)CC(C5=C3C=CC(=C5)OC6CCCCO6)O |
| PubChem Compound | 68727916 |
| Last Modified | Nov 11 2021 |
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